BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for NIBR-LTSi
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NIBR-LTSi

Cat. No.: B15603443

Audience: Researchers, scientists, and drug development professionals.

Introduction

NIBR-LTSi is a potent and selective small-molecule inhibitor of the Large Tumor Suppressor
Kinase (LATS), a key component of the Hippo signaling pathway.[1] By inhibiting LATS, NIBR-
LTSi activates Yes-associated protein (YAP) signaling, which plays a crucial role in promoting
tissue regeneration, stem cell proliferation, and organ growth.[1][2][3] Proper preparation of
NIBR-LTSi stock solutions is critical for ensuring experimental reproducibility and obtaining
reliable results in both in vitro and in vivo studies. These application notes provide a detailed
protocol for the preparation, storage, and handling of NIBR-LTSi stock solutions for laboratory
use.

Data Presentation: Physicochemical Properties and
Solubility

A summary of the key quantitative data for NIBR-LTSi is presented in the table below. This
information is essential for accurate preparation of stock solutions at desired concentrations.
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Property Value Source(s)
Molecular Weight 308.38 g/mol [21[3114]
Formula C18H20N4O [2][5]
Appearance White to off-white solid [2]

Purity >98% (HPLC)

o Varies by supplier, up to 125
Solubility in DMSO [2][4]1[6]
mg/mL (see notes)

Solubility in Ethanol ~15 mg/mL [4]

Solubility in Water Insoluble [4]
-20°C for 3 years; 4°C for 2

Storage (Powder) [2][3]
years

) -80°C for 6 months; -20°C for 1
Storage (Stock Solution) [2][3]
month

Note on DMSO Solubility: Reported solubility in DMSO varies between suppliers (e.g., 30.84
mg/mL, 62 mg/mL[4], 100 mg/mL][2][3], 125 mg/mL[6]). This variability may be due to batch-to-
batch differences or the hydration state of the compound. It is crucial to use fresh, anhydrous
DMSO, as absorbed moisture can significantly reduce solubility.[4] Assistance with dissolution
through methods like ultrasonication or gentle warming (e.g., to 60°C) may be required to
achieve higher concentrations.[2][6]

Experimental Protocol: Preparation of a 10 mM
NIBR-LTSi Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NIBR-LTSi in dimethyl
sulfoxide (DMSO), a common starting concentration for cell-based assays.

Materials:

e NIBR-LTSi powder
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e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e \ortex mixer

e Sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
Procedure:

» Pre-weighing Preparation: Before opening, bring the vial of NIBR-LTSi powder to room
temperature to prevent condensation of moisture onto the compound.

» Weighing NIBR-LTSi: Carefully weigh out the desired amount of NIBR-LTSi powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.08 mg of NIBR-LTSi.

o Calculation:
= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 308.38 g/mol x 1000 mg/g = 3.08 mg

e Solvent Addition: Add the calculated amount of fresh, anhydrous DMSO to the vial containing
the NIBR-LTSi powder. To continue the example, add 1 mL of DMSO.

e Dissolution:
o Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[2][7]
Gentle warming can also be applied if necessary.[6]
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o Visually inspect the solution to ensure it is clear and free of any particulate matter before
use.

» Aliquoting and Storage:

o For ease of use and to avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[2][3]

Mandatory Visualizations

Diagram 1: NIBR-LTSi Signaling Pathway
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Caption: NIBR-LTSi inhibits LATS kinase, activating YAP signaling.

Diagram 2: Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing NIBR-LTSi stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for NIBR-LTSi Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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